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Compound of Interest

Compound Name: NVP-TAE 684

CAS No.: 761439-42-3

Cat. No.: B1683934

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NVP-TAE684 is a potent and highly selective small-molecule inhibitor of Anaplastic Lymphoma

Kinase (ALK).[1][2][3][4] It is a critical tool for studying the role of ALK in normal physiology and

in the pathology of various cancers, particularly anaplastic large-cell lymphoma (ALCL) and

non-small cell lung cancer (NSCLC) harboring ALK gene rearrangements.[4][5] NVP-TAE684

exerts its therapeutic effects by blocking the constitutive activation of the NPM-ALK fusion

protein, a key oncogenic driver in ALCL.[4][5] This leads to the inhibition of downstream

signaling pathways, resulting in cell cycle arrest and apoptosis in ALK-dependent tumor cells.

[1][4][5]

Mechanism of Action: Inhibition of the NPM-ALK
Signaling Pathway
In many ALK-positive cancers, a chromosomal translocation results in the fusion of the ALK

gene with another gene, most commonly Nucleophosmin (NPM). This creates the oncogenic
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NPM-ALK fusion protein, which possesses constitutive kinase activity. This unregulated activity

drives several downstream signaling cascades, including the STAT3 and STAT5 pathways,

promoting cell proliferation and survival.[4][5] NVP-TAE684 selectively binds to the ATP-binding

pocket of the ALK kinase domain, inhibiting its autophosphorylation and the subsequent

activation of its downstream effectors.[5]
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Caption: NVP-TAE684 inhibits the NPM-ALK signaling pathway.

Quantitative Data Summary
The following table summarizes key quantitative data for NVP-TAE684.
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Parameter Solvent / Cell Line Value Reference(s)

Solubility DMSO
3 - 30 mg/mL (4.88 -

48.84 mM)
[6]

DMSO (with gentle

warming)
≥ 61.4 mg/mL [7]

DMSO (with

sonication)

7.69 mg/mL (12.52

mM)
[1]

Ethanol (with

sonication)
≥ 33.73 mg/mL [7]

Water Insoluble [6]

Ethanol Insoluble [6]

IC₅₀
ALK (in ALCL cell

lines)
2 - 10 nM [1][4][6]

Ba/F3 NPM-ALK cells 3 nM [1]

InsR (recombinant

enzyme)
~10 - 20 nM [5]

LRRK2 7.8 nM [7]

Experimental Protocols
4.1. Materials

NVP-TAE684 powder

Dimethyl sulfoxide (DMSO), anhydrous/hygroscopic

Phosphate-buffered saline (PBS), sterile

Cell culture medium (e.g., RPMI-1640, DMEM)

Polyethylene glycol 300 (PEG300)
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Tween-80

1-methyl-2-pyrrolidinone

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Water bath (optional)

4.2. Preparation of Stock Solutions for In Vitro Experiments

This protocol describes the preparation of a 10 mM stock solution in DMSO.

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of NVP-TAE684 powder. The molecular

weight of NVP-TAE684 is 614.2 g/mol .

Dissolution:

Add the appropriate volume of fresh, anhydrous DMSO to the powder to achieve a 10 mM

concentration. It is crucial to use fresh DMSO as absorbed moisture can reduce solubility.

[6]

For example, to prepare 1 mL of a 10 mM stock solution, dissolve 6.14 mg of NVP-

TAE684 in 1 mL of DMSO.

Aiding Dissolution: If the compound does not dissolve completely, the following methods can

be used:

Vortexing: Vortex the solution for several minutes.

Sonication: Place the tube in an ultrasonic bath for short intervals.[1][7]
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Warming: Gently warm the solution in a 37°C water bath for 10-15 minutes.[7]

Sterilization (Optional): If required, filter-sterilize the stock solution through a 0.22 µm syringe

filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[6] Store aliquots at -20°C for up to one month or at -80°C for

up to one year.[6]

4.3. Preparation of Working Solutions for In Vitro Cell-Based Assays

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilution: Serially dilute the stock solution with sterile cell culture medium to achieve the

desired final concentrations for your experiment.

Note: The final concentration of DMSO in the cell culture should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control wells receive

the same final concentration of DMSO as the experimental wells.

Caption: Workflow for preparing NVP-TAE684 for in vitro use.

4.4. Preparation of Formulations for In Vivo Animal Studies

NVP-TAE684 is poorly soluble in aqueous solutions, requiring a co-solvent system for in vivo

administration. Below are two reported formulations for oral gavage in mice. It is recommended

to prepare these formulations fresh on the day of use.[1]

Formulation 1: DMSO/PEG300/Tween-80/Water[1]

This formulation results in a clear solution. The following steps are for preparing 1 mL of dosing

solution.

Prepare a 10 mg/mL stock of NVP-TAE684 in DMSO.

In a sterile tube, add 400 µL of PEG300.
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Add 100 µL of the 10 mg/mL NVP-TAE684/DMSO stock to the PEG300 and mix thoroughly

until the solution is clear.

Add 50 µL of Tween-80 and mix until clear.

Add 450 µL of sterile water or saline to bring the final volume to 1 mL. Mix thoroughly.

Formulation 2: 1-methyl-2-pyrrolidinone/PEG300[5]

This formulation was used for pharmacokinetic studies.

Prepare a solution consisting of 10% 1-methyl-2-pyrrolidinone and 90% PEG 300.

Dissolve the NVP-TAE684 directly in this co-solvent mixture to the desired final concentration

(e.g., for a 20 mg/kg dose).

Stability and Storage
Powder: Store at -20°C for up to 3 years.[6]

Stock Solutions (in DMSO):

Store at -20°C for up to 1 month.[6]

Store at -80°C for up to 1 year.[6]

General Handling: Avoid repeated freeze-thaw cycles of stock solutions.[6] Hygroscopic

DMSO can significantly decrease the solubility of NVP-TAE684; always use fresh, anhydrous

DMSO for preparing stock solutions.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC1765448/
https://www.selleckchem.com/products/NVP-TAE684.html
https://www.selleckchem.com/products/NVP-TAE684.html
https://www.selleckchem.com/products/NVP-TAE684.html
https://www.selleckchem.com/products/NVP-TAE684.html
https://www.medchemexpress.com/NVP-TAE-684.html
https://www.selleckchem.com/products/NVP-TAE684.html
https://www.benchchem.com/product/b1683934?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. medchemexpress.com [medchemexpress.com]

2. agscientific.com [agscientific.com]

3. axonmedchem.com [axonmedchem.com]

4. Identification of NVP-TAE684, a potent, selective, and efficacious inhibitor of NPM-ALK -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. Identification of NVP-TAE684, a potent, selective, and efficacious inhibitor of NPM-ALK -
PMC [pmc.ncbi.nlm.nih.gov]

6. selleckchem.com [selleckchem.com]

7. glpbio.com [glpbio.com]

To cite this document: BenchChem. [Application Notes and Protocols for NVP-TAE684].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683934/docs#application-notes-and-protocols-for-
nvp-tae684]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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